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Compound of Interest

4-Chloro-2-(2-
Compound Name:

methylphenyl)benzoic acid
CAS No.: 1261993-03-6

Cat. No.: B6395923

Get Quote

Executive Summary

4-Chloro-2-(2-methylphenyl)benzoic acid (IUPAC: 4-chloro-2'-methyl-[1,1'-biphenyl]-2-
carboxylic acid) is a functionalized biphenyl scaffold utilized in the synthesis of pharmaceuticals
and agrochemicals. Structurally, it consists of a benzoic acid moiety substituted with a chlorine
atom at the para position (C4) and an o-tolyl group at the ortho position (C2). This unique
substitution pattern makes it a critical intermediate for constructing sterically congested biaryl
systems found in angiotensin Il receptor blockers (sartans), kinase inhibitors, and succinate
dehydrogenase inhibitor (SDHI) fungicides.

Due to its specific substitution pattern, this compound is often synthesized de novo for research
applications rather than being a commodity chemical. It serves as a robust building block for
exploring Structure-Activity Relationships (SAR) in drug discovery, particularly where the
"magic methyl" effect and halogen bonding are investigated.
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Chemical Identity & Physicochemical Properties[1]

[2][3][4][5][6][7][8][9]

Property

Specification

Chemical Name

4-Chloro-2-(2-methylphenyl)benzoic acid

4-Chloro-2'-methyl-[1,1'-biphenyl]-2-carboxylic

IUPAC Name _

acid

Not widely indexed (Custom Synthesis;
CAS Number Analogous to 4'-methyl-2-biphenylcarboxylic

acid, CAS 114772-34-8)

Molecular Formula C14H11ClO2

Molecular Weight 246.69 g/mol

SMILES CC1=CC=CC=C1C2=C(C(=0)0)C=CC(Cl)=C2
Appearance Off-white to pale yellow crystalline solid

Predicted LogP

~3.8 (High lipophilicity due to biphenyl core)

pKa (Predicted)

~3.5 - 4.0 (Carboxylic acid)

Solubility

Soluble in DMSO, Methanol, Ethyl Acetate;
Insoluble in Water

Synthetic Pathway & Methodology

The most reliable route to 4-Chloro-2-(2-methylphenyl)benzoic acid is the Suzuki-Miyaura

Cross-Coupling reaction. This method couples a 2-halo-4-chlorobenzoic acid derivative with 2-

methylphenylboronic acid. The choice of the halogen (Br or I) and the base is critical to

minimize steric hindrance from the ortho-methyl group.

Retrosynthetic Analysis

The target molecule is disconnected at the biaryl bond.

o Fragment A (Electrophile): 2-Bromo-4-chlorobenzoic acid (or its methyl ester).[1]
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o Fragment B (Nucleophile): 2-Methylphenylboronic acid (o-Tolylboronic acid).

Optimized Synthetic Protocol
Step 1. Esterification (Optional but Recommended)

Converting the acid to an ester prevents catalyst poisoning by the free carboxylate and
improves solubility.

» Reagents: 2-Bromo-4-chlorobenzoic acid, Methanol, H2SOa4 (cat.).

e Conditions: Reflux, 4 h.

Step 2: Suzuki-Miyaura Coupling

o Reagents: Methyl 2-bromo-4-chlorobenzoate (1.0 eq), 2-Methylphenylboronic acid (1.2 eq),
Pd(PPhs)4 (3-5 mol%), NazCOs (2.0 M ag.), Toluene/Ethanol (4:1).

o Conditions: Reflux (90°C) under N2 atmosphere for 12-16 h.

Step 3: Hydrolysis
« Reagents: LiOH or NaOH (3.0 eq), THF/Water.

e Conditions: RT to 50°C until TLC shows consumption of ester.

Detailed Experimental Workflow (Direct Acid Coupling)

If coupling the free acid directly (to save steps), use the following protocol:

Setup: In a 250 mL round-bottom flask equipped with a condenser and magnetic stir bar,
dissolve 2-Bromo-4-chlorobenzoic acid (5.0 g, 21.2 mmol) in 1,4-Dioxane (60 mL).

Degassing: Sparge the solution with Nitrogen for 15 minutes.

Addition: Add 2-Methylphenylboronic acid (3.46 g, 25.4 mmol) and
Tetrakis(triphenylphosphine)palladium(0) (1.2 g, 1.0 mmol).

Base: Add a degassed solution of Sodium Carbonate (6.7 g in 30 mL water).
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» Reaction: Heat the mixture to 95°C under Nitrogen for 18 hours. Monitor by HPLC/TLC.
e Workup:

o Cool to room temperature.[2]

[¢]

Filter through a Celite pad to remove Palladium black.

[e]

Acidify the filtrate with 1N HCI to pH ~2. The product will precipitate.

o

Extract with Ethyl Acetate (3 x 50 mL).[3]

[¢]

Wash combined organics with Brine, dry over NazSOa, and concentrate.

 Purification: Recrystallize from Ethanol/Water or purify via column chromatography
(Hexane/EtOAc gradient).

Visualized Synthetic Workflow
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Caption: Figure 1. Suzuki-Miyaura cross-coupling pathway for the synthesis of the target
biphenyl acid.[3]

Analytical Characterization (Self-Validating)

To ensure the integrity of the synthesized compound, the following analytical data must be
verified.
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Proton NMR (*H-NMR, 400 MHz, DMSO-ds)

e 012.8 ppm (s, 1H): Carboxylic acid proton (-COOH).
e 0 7.85 ppm (d, J=8.2 Hz, 1H): H-6 on the benzoic acid ring (ortho to COOH).

e 07.50-7.10 ppm (m, 6H): Overlapping aromatic protons from the chlorophenyl and tolyl
rings.

o Look for the specific coupling of the H-3 and H-5 on the benzoic ring (meta coupling).

e 0 2.15 ppm (s, 3H): Methyl group (-CHs) on the tolyl ring. Note: This shift is shielded due to
the orthogonal twist of the biphenyl system.

Mass Spectrometry (LC-MS)

 lonization: Electrospray lonization (ESI), Negative Mode (ESI-).
o Observed Mass: [M-H]~ = 245.03 m/z.

 Isotope Pattern: Distinct 3:1 ratio for 3°CI/3’Cl isotopes (peaks at 245 and 247).

HPLC Purity

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
o Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.
e Gradient: 5% B to 95% B over 20 min.

o Retention Time: Expected to elute later than unsubstituted biphenyl acids due to the chloro
and methyl lipophilic groups.

Applications in Drug Development[1]

This scaffold is a "privileged structure" in medicinal chemistry, serving as a core for:

» Angiotensin Il Receptor Antagonists (Sartans):
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o The biphenyl-2-carboxylic acid moiety is a bioisostere for the tetrazole ring found in
Losartan and Valsartan. The 4-chloro substituent allows for further derivatization (e.g.,
Buchwald-Hartwig amination) to introduce polarity.

» Kinase Inhibitors (Type Il):

o The twisted biphenyl structure creates a hydrophobic pocket filler. The ortho-methyl group
restricts rotation (atropisomerism), potentially locking the molecule in a bioactive
conformation.

e Fungicides (SDHI Class):

o Analogs of this acid are precursors to carboxamide fungicides (e.g., Boscalid derivatives),
where the acid is converted to an amide.

Signaling Pathway Interaction (Example: Angiotensin Il)

Biphenyl Scaffold
(4-Chloro-2-(2-methylphenyl)benzoic acid)

Angiotensin Il
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Blocks

Vasoconstriction &
Aldosterone Secretion

Click to download full resolution via product page
Caption: Figure 2. Mechanism of action for biphenyl-based AT1 receptor antagonists.

Safety & Handling (MSDS Highlights)

e Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).
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o Storage: Store in a cool, dry place. Keep container tightly closed.

o Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat.
Use in a fume hood to avoid inhalation of dust.

» Disposal: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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